Cas no 24093-23-0 (Phenol,4-[(2-amino-4-imino-2,5-cyclohexadien-1-ylidene)amino]-)

Phenol,4-[(2-amino-4-imino-2,5-cyclohexadien-1-ylidene)amino]- structure

24093-23-0 structure

Product Name:Phenol,4-[(2-amino-4-imino-2,5-cyclohexadien-1-ylidene)amino]-

CAS No:24093-23-0

Molecular Formula:C₁₂H₁₁N₃O

Molecular Weight:213.23524

CID:287817

PubChem ID:331667

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Phenol,4-[(2-amino-4-imino-2,5-cyclohexadien-1-ylidene)amino]- Properties

Names and Identifiers

- Phenol,4-[(2-amino-4-imino-2,5-cyclohexadien-1-ylidene)amino]-
- 4-(2,4-diaminophenyl)iminocyclohexa-2,5-dien-1-one
- DTXSID30318089
- SCHEMBL11787682
- Aminoindoaniline
- NSC-326053
- 24093-23-0
- NSC326053
- +Expand
- InChIKey： SANBPFJXCIIXJS-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H11N3O/c13-8-1-6-12(11(14)7-8)15-9-2-4-10(16)5-3-9/h1-7H,13-14H2
- SMILES： O=C1C=C/C(=N\C2=CC=C(N)C=C2N)/C=C1

Computed Properties

Exact Mass: 213.09033
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 213.09
Heavy Atom Count: 16
Complexity: 353
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Topological Polar Surface Area: 81.5Å²

Experimental Properties

LogP: 2.69690
PSA: 81.47
Refractive Index: 1.657
Boiling Point: 438.2°Cat760mmHg
Flash Point: 218.8°C
Density: 1.29

Phenol,4-[(2-amino-4-imino-2,5-cyclohexadien-1-ylidene)amino]- Related Literature

1. Mesoscopic simulations of hydrophilic cross-linked polycarbonate polyurethane networks: structure and morphology†

E. Iype,A. C. C. Esteves,G. de With Soft Matter, 2016,12, 5029-5040
2. Single transition metal atom embedded antimonene monolayers as efficient trifunctional electrocatalysts for the HER, OER and ORR: a density functional theory study†

Song Lu,Huong Lan Huynh,Fengliu Lou,Kun Guo,Zhixin Yu Nanoscale, 2021,13, 12885-12895
3. Understanding the role of inorganic carrier transport layer materials and interfaces in emerging perovskite solar cells

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Nicola Peruffo,Gabriel Gil,Fabrizio Mancin Nanoscale, 2021,13, 6005-6015
5. Linking interfacial work of deformation from deconvoluted macro-rheological spectrum to early stage healing in selected polyurethanes†

Vincenzo Montano,Michele Senardi,Sybrand van der Zwaag,Santiago J. Garcia Phys. Chem. Chem. Phys., 2020,22, 21750-21760
6. Measurement of enthalpies and entropies of activation as a function of pairwise distance for the pairwise relative diffusion of SrI2 in water over lengthscales from 6 Å to 40 Å†

New J. Chem., 2022,46, 6174-6184
7. Recent trends in transition metal dichalcogenide based supercapacitor electrodes

Jayesh Cherusseri,Nitin Choudhary Nanoscale Horiz., 2019,4, 840-858
8. Contents

Anal. Methods, 2011,3, 475-487
9. Domino transformation of isoxazoles to 2,4-dicarbonylpyrroles under Fe/Ni relay catalysis†

Ekaterina E. Galenko,Alexey V. Galenko,Alexander F. Khlebnikov,Mikhail S. Novikov RSC Adv., 2015,5, 18172-18176
10. Ultracentrifugation-based multi-target affinity selection mass spectrometry†

Yan Jin,Xueheng Cheng,Fengzhi Yang,Lei Fu RSC Adv., 2015,5, 107616-107622

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